Cas no 1805424-39-8 (5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine)

• Product Name: 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805424-39-8
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4863498
• Update Time: 2025-06-09

5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H7BrClF2NO/c1-14-7-4(2-10)5(9)3-13-6(7)8(11)12/h3,8H,2H2,1H3
• InChI Key： PZPLAUPSUKMFLC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1CCl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine

Professional Introduction to 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1805424-39-8)

5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine, with the CAS number 1805424-39-8, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of both bromo and chloromethyl groups, along with a difluoromethyl moiety, enhances its reactivity and utility in drug discovery and development.

The compound's structure imparts unique electronic and steric properties that make it valuable for constructing complex molecular architectures. In recent years, there has been growing interest in exploring the potential of such pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets in diverse ways. The 5-bromo substituent, for instance, provides a handle for further functionalization via cross-coupling reactions, while the 4-(chloromethyl) group allows for the introduction of aldehyde functionalities or further methylation. The 2-(difluoromethyl) group adds electronic bulk and can influence the metabolic stability and pharmacokinetic properties of derivatives.

In the context of contemporary research, 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine has been utilized in the synthesis of novel kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinase inhibitors often require precise targeting of specific amino acid residues within the enzyme's active site, and pyridine-based scaffolds have proven effective in achieving this goal. The combination of halogenated substituents on the pyridine ring enhances binding affinity and selectivity, making this compound a valuable building block for such therapeutic agents.

Recent studies have highlighted the role of difluorinated compounds in improving drug-like properties, such as lipophilicity and metabolic stability. The 2-(difluoromethyl) group, in particular, has been shown to enhance binding interactions by increasing hydrophobicity while maintaining good solubility. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates. Additionally, the methoxy group at the 3-position provides further modularity, allowing chemists to fine-tune the electronic properties of the molecule for specific biological activities.

The 4-(chloromethyl) moiety is another key feature that contributes to the compound's versatility. Chloromethyl groups can participate in nucleophilic addition reactions, enabling the facile introduction of various functional groups such as amines or thiols. This reactivity has been exploited in the synthesis of protease inhibitors and other enzyme-targeting molecules. Moreover, the bromo substituent at the 5-position can be readily displaced using palladium-catalyzed cross-coupling reactions, allowing for extensive structural diversification.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine due to their prevalence in approved drugs and clinical candidates. Pyridine derivatives are found in numerous therapeutic classes, including antivirals, antipsychotics, and antihypertensives. The ability to modify these scaffolds with multiple functional groups provides chemists with a powerful toolkit for designing molecules with tailored biological activities.

In conclusion, 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1805424-39-8) represents a promising intermediate for drug discovery and development. Its unique structural features and reactivity make it a valuable asset in synthesizing novel biologically active compounds. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain indispensable in the quest for innovative treatments for human diseases.